(6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide

• IUPAC Name: (6S)-2λ6-thia-8-azaspiro[5.5]undecane 2,2-dioxide
• InChI: InChI=1S/C9H17NO2S/c11-13(12)6-2-4-9(8-13)3-1-5-10-7-9/h10H,1-8H2/t9-/m0/s1
• InChI Key: RLYMZAZBQXESPC-VIFPVBQESA-N
• Canonical SMILES: C1CC2(CCCS(=O)(=O)C2)CNC1
• Isomeric SMILES: C1C[C@]2(CCCS(=O)(=O)C2)CNC1
• Molecular Formula: C9H17NO2S
• Molecular Weight: 203.30 g/mol

Description

The compound is a derivative of the spiro[5.5]undecane class of compounds. Spiro compounds with saturated six-membered rings have intriguing conformational and configurational aspects, and their stereochemistry has been extensively investigated.

Synthesis Analysis

The synthesis of spiro[5.5]undecane derivatives with S and O containing heterocycles has been reported. These compounds exhibit helical disposition of the six-membered rings. The synthesis and transformations of 2,4-dioxa- and 2,4-diazaspiro[5.5]undecanones equipped with a diterpenoid substituent have also been studied.

Molecular Structure Analysis

The structure of spiro[5.5]undecane derivatives is chiral due to the helicity of the spirane skeleton. The flipping of the six-membered rings transforms one enantiomer into another.

Chemical Reactions Analysis

The Diels—Alder reaction of 16-(3-trimethylsilyloxybutadienyl)furanolabdanoids with 5-methylene (arylidene)-3,3-dimethyl-2,4-dioxane-1,5-diones or 5-methylene (arylidene)-1,3-dimethylpyrimidine-2,4,6 (1 H ,3 H ,5 H )-triones in the presence of l-proline proceeded regioselectively and led to 7-furanoterpenyl-substituted 3,3-dimethyl-2,4-dioxaspiro[5.5]-undecane-1,5,9-triones or 2,4-dimethyl-2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones.

Mechanism of Action

While specific information on the mechanism of action for “(6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide” was not found, a related compound with a 2,9-diazaspiro[5.5]undecane core has been identified as an inducer of the Endoplasmic Reticulum Stress Response (ERSR) with cytotoxic activity in several cancer cell lines.

Safety and Hazards

The safety data sheet for a similar compound, 3-Oxaspiro[5,5]undecane-2,4-dione, suggests using water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for firefighting. Special hazards arising from the substance include carbon oxides.

Future Directions

While specific future directions for “(6S)-2lambda6-Thia-8-azaspiro[5.5]undecane 2,2-dioxide” were not found, research into similar compounds continues to be an active area of study.